Cas no 1467776-41-5 (5,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphtho[1,2-c:5,6-c']bis([1,2,5]thiadiazole))

5,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphtho[1,2-c:5,6-c']bis([1,2,5]thiadiazole) is a high-purity boron-containing heterocyclic compound, primarily utilized as a key intermediate in organic synthesis and materials science. Its structure features two dioxaborolane groups attached to a naphthobisthiadiazole core, enabling efficient cross-coupling reactions, particularly in Suzuki-Miyaura couplings. This compound is valued for its stability, solubility in common organic solvents, and compatibility with transition metal catalysts. It finds applications in the development of conjugated polymers, organic semiconductors, and optoelectronic materials due to its electron-deficient backbone and robust boronate ester functionality. The product is typically handled under inert conditions to preserve its reactivity.

5,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphtho[1,2-c:5,6-c']bis([1,2,5]thiadiazole) structure

1467776-41-5 structure

Product Name:5,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphtho[1,2-c:5,6-c']bis([1,2,5]thiadiazole)

CAS No:1467776-41-5

MF:C₂₂H₂₆B₂N₄O₄S₂

MW:496.218242168427

MDL:MFCD28963789

CID:3043660

PubChem ID:354335128

Update Time:2025-06-07

5,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphtho[1,2-c:5,6-c']bis([1,2,5]thiadiazole) Chemical and Physical Properties

Names and Identifiers

- 5,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphtho[1,2-c:5,6-c']bis([1,2,5]thiadiazole)
- i>:5,6-<i>c'<
- 5,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphtho[1,2-c:5,6-c′]bis[1,2,5]thiadiazole
- PB2-NTz
- Bpin2-NTz
- Naphtho[1,2-c:5,6-c']bis([1,2,5]thiadiazole)-5,10-diboronic Acid Bis(pinacol) Ester
- 1467776-41-5
- 7,15-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-4,12-DITHIA-3,5,11,13-TETRAAZATETRACYCLO[7.7.0.0(2),?.0(1)?,(1)?]HEXADECA-1(9),2,5,7,10,13,15-HEPTAENE
- B5470
- Naphtho[1,2-c:5,6-c'bis[1,2,5]thiadiazole-5,10-diboronic acid bis(pinacol) ester, 98% (HPLC)
- D89131
- 5,10-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[2,1,3]benzothiadiazolo[5,4-e][2,1,3]benzothiadiazole
- MFCD28963789
- 5,10-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)NAPHTHO[1,2-C:5,6-C']BIS[1,2,5]THIADIAZOLE
- MDL： MFCD28963789
- Inchi： 1S/C22H26B2N4O4S2/c1-19(2)20(3,4)30-23(29-19)13-9-11-12(15-17(13)27-33-25-15)10-14(18-16(11)26-34-28-18)24-31-21(5,6)22(7,8)32-24/h9-10H,1-8H3
- InChI Key： VZCYKOASVMGCSP-UHFFFAOYSA-N
- SMILES： S1N=C2C(C(B3OC(C)(C)C(C)(C)O3)=CC3C4C(C(B5OC(C)(C)C(C)(C)O5)=CC=32)=NSN=4)=N1

Computed Properties

Exact Mass: 496.1581580 g/mol
Monoisotopic Mass: 496.1581580 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 34
Rotatable Bond Count: 2
Complexity: 739
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 145
Molecular Weight: 496.2

Experimental Properties

Melting Point: 377-382 °C

5,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphtho[1,2-c:5,6-c']bis([1,2,5]thiadiazole) Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

5,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphtho[1,2-c:5,6-c']bis([1,2,5]thiadiazole) Pricemore >>

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